Cas no 1797977-39-9 (1-cyclohexyl-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea)

1-Cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea is a heterocyclic urea derivative featuring a cyclohexyl group and a pyrimidinyl-substituted imidazole moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or other biologically active molecules. Its structural complexity allows for selective interactions with target proteins, making it valuable in medicinal chemistry research. The presence of both imidazole and pyrimidine rings enhances its binding affinity, while the urea linker provides stability and hydrogen-bonding capabilities. This compound is typically used in controlled research environments for drug discovery applications, where its well-defined chemical properties support structure-activity relationship studies.

1-cyclohexyl-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea structure

1797977-39-9 structure

Product Name:1-cyclohexyl-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea

CAS No:1797977-39-9

MF:C₁₆H₂₂N₆O

MW:314.385482311249

CID:6404696

PubChem ID:71808250

Update Time:2025-06-07

1-cyclohexyl-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

- 1-cyclohexyl-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea
- Urea, N-cyclohexyl-N'-[2-[2-(2-pyrimidinyl)-1H-imidazol-1-yl]ethyl]-
- F6439-7224
- 1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea
- 1-cyclohexyl-3-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)urea
- AKOS024562839
- 1-cyclohexyl-3-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]urea
- 1797977-39-9
- Inchi： 1S/C16H22N6O/c23-16(21-13-5-2-1-3-6-13)20-10-12-22-11-9-19-15(22)14-17-7-4-8-18-14/h4,7-9,11,13H,1-3,5-6,10,12H2,(H2,20,21,23)
- InChI Key： KOWDEVXATJGCRB-UHFFFAOYSA-N
- SMILES： N(C1CCCCC1)C(NCCN1C(C2=NC=CC=N2)=NC=C1)=O

Computed Properties

Exact Mass: 314.18550935g/mol
Monoisotopic Mass: 314.18550935g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 84.7Å²

1-cyclohexyl-3-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6439-7224-2μmol	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	2μmol	$85.5	2023-09-09
Life Chemicals	F6439-7224-5μmol	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	5μmol	$94.5	2023-09-09
Life Chemicals	F6439-7224-10μmol	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	10μmol	$103.5	2023-09-09
Life Chemicals	F6439-7224-20μmol	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	20μmol	$118.5	2023-09-09
Life Chemicals	F6439-7224-1mg	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	1mg	$81.0	2023-09-09
Life Chemicals	F6439-7224-2mg	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	2mg	$88.5	2023-09-09
Life Chemicals	F6439-7224-3mg	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	3mg	$94.5	2023-09-09
Life Chemicals	F6439-7224-4mg	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	4mg	$99.0	2023-09-09
Life Chemicals	F6439-7224-5mg	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	5mg	$103.5	2023-09-09
Life Chemicals	F6439-7224-10mg	1-cyclohexyl-3-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}urea	1797977-39-9	10mg	$118.5	2023-09-09